N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea

• Molecular Formula: C16H16Cl2N2O2S
• Molecular Weight: 371.3 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-[(4-chlorophenyl)methyl]thiourea
• InChI: InChI=1S/C16H16Cl2N2O2S/c1-21-14-8-13(15(22-2)7-12(14)18)20-16(23)19-9-10-3-5-11(17)6-4-10/h3-8H,9H2,1-2H3,(H2,19,20,23)
• InChI Key: LBEMDVHWGBHMKG-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)NCC2=CC=C(C=C2)Cl)OC)Cl

Description

N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea, also known as UMB68, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. UMB68 is a thiourea derivative that has shown promising results in various studies related to cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in cancer cell growth and inflammation. N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea has also been shown to induce apoptosis, which is a process of programmed cell death that is important in preventing the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that contribute to the development of inflammation. N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea has also been shown to reduce the activity of certain enzymes that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea in lab experiments is its ability to inhibit cancer cell growth without affecting normal cells. This makes it a potentially useful compound for cancer therapy. However, one of the limitations of using N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea. One potential area of research is the development of N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea analogs that have improved solubility and bioavailability. Another area of research is the investigation of N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea's potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, further studies are needed to fully understand the mechanism of action of N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea and its potential use in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea is a multistep process that involves the reaction of 4-chlorobenzylamine with 4-chloro-2,5-dimethoxybenzaldehyde to form an intermediate product. This intermediate product is then treated with thiourea and sodium hydroxide to produce N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. In addition to cancer, N-(4-chlorobenzyl)-N'-(4-chloro-2,5-dimethoxyphenyl)thiourea has also been studied for its anti-inflammatory and neuroprotective properties.